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Compound of Interest

Compound Name: NPS-1034

Cat. No.: B15566274 Get Quote

Introduction
NPS-1034 is a potent, dual inhibitor of the receptor tyrosine kinases (RTKs) MET (also known

as c-Met or hepatocyte growth factor receptor, HGFR) and AXL, with IC₅₀ values of 48 nM and

10.3 nM, respectively.[1] Its mechanism of action involves blocking the phosphorylation and

subsequent activation of these kinases, which are critical drivers in various cancers.[2][3]

Aberrant MET and AXL signaling pathways are implicated in tumor growth, proliferation,

metastasis, and the development of resistance to other targeted therapies, such as EGFR

inhibitors.[4][5] These application notes provide detailed information on the solubility of NPS-
1034 and protocols for its use in research settings.

Solubility Data
The solubility of NPS-1034 can vary slightly between batches and is dependent on the solvent

purity and temperature. The following table summarizes the reported solubility data in

commonly used laboratory solvents. It is crucial to use high-purity, anhydrous solvents to

achieve maximum solubility, especially with DMSO, which is hygroscopic.[1][6]

Table 1: Solubility of NPS-1034
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

DMSO 25 - 100 mg/mL
~45.3 - 181.3

mM

Use of fresh,

anhydrous

DMSO is

recommended as

absorbed

moisture can

reduce solubility.

[1] Gentle

warming (e.g.,

50°C water bath)

or sonication

may be required

to fully dissolve

the compound.[7]

[8]

[1][7][9]

Ethanol 1 - 4 mg/mL ~1.8 - 7.25 mM [1][7][9]

Water Insoluble Insoluble [1][7]

Note: The molecular weight of NPS-1034 is 551.54 g/mol .[1]

Mechanism of Action and Signaling Pathways
NPS-1034 exerts its anti-cancer effects by simultaneously inhibiting MET and AXL kinase

activity. This dual inhibition is particularly effective in cancers that have developed resistance to

EGFR tyrosine kinase inhibitors (TKIs) through the activation of these bypass signaling

pathways. Inhibition of MET and AXL by NPS-1034 blocks downstream signaling cascades,

including the PI3K/Akt and Ras/MAPK (Erk) pathways, leading to decreased cell proliferation

and survival, and the induction of apoptosis.[1][3] Recent studies also suggest that NPS-1034
can inhibit ROS1 activity and the TNFRSF1A signaling pathway.[3][10]
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Caption: NPS-1034 inhibits MET and AXL, blocking downstream PI3K/Akt and MAPK

pathways.

Experimental Protocols
Protocol for Preparation of Stock Solutions
Proper preparation and storage of stock solutions are critical for experimental reproducibility.

Avoid repeated freeze-thaw cycles.[2]

Materials:

NPS-1034 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes

Procedure for a 10 mM DMSO Stock Solution:

Calculate Required Mass: Determine the mass of NPS-1034 needed. For 1 mL of a 10 mM

solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 551.54 g/mol * (1000 mg / 1 g) = 5.5154

mg

Weigh Compound: Carefully weigh the calculated amount of NPS-1034 powder and place it

into a sterile polypropylene tube.

Add Solvent: Add 1 mL of anhydrous DMSO to the tube.

Dissolve: Cap the tube tightly and vortex thoroughly. If necessary, gently warm the solution in

a 50°C water bath or use an ultrasonic bath to ensure complete dissolution.[7][8] Visually

inspect for any remaining particulates.
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Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store aliquots at -20°C for short-term (up to 1 year) or -80°C for

long-term storage (up to 2 years).[2][8]

Procedure for a 5 mM Ethanol Stock Solution:

Calculate Required Mass: For 1 mL of a 5 mM solution:

Mass (mg) = 5 mmol/L * 1 mL * (1 L / 1000 mL) * 551.54 g/mol * (1000 mg / 1 g) = 2.7577

mg

Weigh Compound: Weigh the calculated amount of NPS-1034 powder into a sterile tube.

Add Solvent: Add 1 mL of 200-proof ethanol.

Dissolve: Cap and vortex until the compound is fully dissolved.

Aliquot and Store: Store aliquots as described for the DMSO stock solution.

Protocol for In Vitro Cell-Based Assays (e.g., Cell
Viability)
This protocol provides a general workflow for treating cultured cells with NPS-1034.

Important Considerations:

Vehicle Control: Always include a vehicle control group treated with the same final

concentration of the solvent (e.g., DMSO) as the highest concentration of NPS-1034 used.

Solvent Cytotoxicity: The final concentration of DMSO in the cell culture medium should not

exceed 0.5% to avoid solvent-induced cytotoxicity.[6] For ethanol, the final concentration

should be kept even lower, typically at or below 0.1%.[11]
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Caption: General workflow for an in vitro cell viability experiment using NPS-1034.
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Procedure:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 0.5 × 10⁴

cells/well) and allow them to attach overnight in a humidified incubator.[1][2]

Prepare Working Solutions: Prepare serial dilutions of the NPS-1034 stock solution in fresh

cell culture medium to achieve the desired final concentrations. Remember to also prepare a

medium-only control and a vehicle control.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of NPS-1034 or the vehicle control.

Incubation: Incubate the treated cells for the desired experimental duration (e.g., 72 hours).

[1]

Analysis: Perform the desired endpoint assay, such as an MTT assay for cell viability or

western blotting for pathway analysis, following the manufacturer's instructions.[1]

Storage and Stability
Solid Compound: Store the solid NPS-1034 powder at -20°C for up to 3 years.[8]

Solvent Stocks: As previously mentioned, store stock solutions in single-use aliquots at

-20°C or -80°C.[2] Properly stored, solutions in DMSO are stable for at least one year at

-20°C and two years at -80°C.[2][8]

By following these guidelines and protocols, researchers can effectively utilize NPS-1034 to

investigate the roles of MET and AXL signaling in cancer and other diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.selleckchem.com/products/nps-1034.html
https://www.medchemexpress.com/NPS-1034.html
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://www.selleckchem.com/products/nps-1034.html
https://www.selleckchem.com/products/nps-1034.html
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-100509/NPS-1034-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/NPS-1034.html
https://www.medchemexpress.com/NPS-1034.html
https://file.medchemexpress.com/batch_PDF/HY-100509/NPS-1034-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://www.benchchem.com/product/b15566274?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/nps-1034.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. medchemexpress.com [medchemexpress.com]

3. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets
of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. NPS-1034, a novel MET inhibitor, inhibits the activated MET receptor and its constitutively
active mutants - PubMed [pubmed.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. selleck.co.jp [selleck.co.jp]

8. file.medchemexpress.com [file.medchemexpress.com]

9. caymanchem.com [caymanchem.com]

10. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to
EGFR kinase inhibitors because of MET or AXL activation - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for NPS-1034].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566274#nps-1034-solubility-in-dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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